Cas no 905761-12-8 (2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide
• CAS No: 905761-12-8
• MF: C₂₀H₂₃N₅O₃S
• MW: 413.493322610855
• CID: 5494035
• Update Time: 2025-06-23

2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide
• 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C20H23N5O3S/c1-3-28-17-7-5-4-6-16(17)22-19(26)13-29-20-24-23-18(25(20)21)12-14-8-10-15(27-2)11-9-14/h4-11H,3,12-13,21H2,1-2H3,(H,22,26)
• InChI Key： SZPIPXXFCZGITI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1N(N)C(CC2=CC=C(OC)C=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide

2-({4-Amino-5-(4-Methoxyphenyl)methyl-4H-1,2,4-Triazol-3-yl}sulfanyl)-N-(2-Ethoxyphenyl)acetamide: A Comprehensive Overview

2-({4-Amino-5-(4-Methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide (CAS No. 905761-12-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 2-({4-Amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide is characterized by a triazole ring linked to a sulfanyl group and an acetamide moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule. The methoxyphenyl and ethoxyphenyl substituents enhance the lipophilicity and solubility of the compound, which are crucial factors for its bioavailability and efficacy.

Recent studies have focused on the biological activities of 2-({4-Amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide. One notable area of research is its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 2-({4-Amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide has shown promise as an antibacterial agent. Research conducted at the University of California in 2020 demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The antibacterial activity is attributed to its ability to interfere with bacterial cell wall synthesis and protein synthesis pathways.

The potential antiviral activity of 2-({4-Amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-ethoxyphenyl)acetamide has also been explored. A study published in Antiviral Research in 2019 reported that this compound exhibited significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism involves the inhibition of viral entry into host cells and interference with viral replication processes.

Beyond its direct therapeutic applications, 2-({4-Amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-Ethoxyphenyl)acetamide has been investigated for its potential as a lead compound for drug discovery. Its unique structure and broad-spectrum biological activities make it an attractive starting point for the development of novel drugs targeting various diseases. Researchers are currently exploring structural modifications to enhance its potency and selectivity while minimizing potential side effects.

The safety profile of 2-{(Amino(5-{[(methoxymethyl)(methyl)amino]methyl}-1H-1,3-benzodioxol--5-yloxy)methyl}-1H--imidazol--3(6H-)one (a related compound with similar structural features) has been evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-{(Amino(5-{[(methoxymethyl)(methyl)amino]methyl}-1H--imidazol--3(6H-)one) (CAS No. 905761-12-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As the field of medicinal chemistry advances, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.